Cas no 130931-83-8 ((1S,4R)-2-azabicyclo[2.2.1]hept-5-en-3-one)

• Product Name: (1S,4R)-2-azabicyclo[2.2.1]hept-5-en-3-one
• CAS No: 130931-83-8
• MF: C₆H₇NO
• MW: 109.125881433487
• MDL: MFCD00211275
• CID: 64089
• PubChem ID: 24867650
• Update Time: 2025-10-21

(1S,4R)-2-azabicyclo[2.2.1]hept-5-en-3-one Chemical and Physical Properties

Names and Identifiers

• (1S)-(+)-2-Azabicyclo[2.2.1]hept-5-en-3-one
• (+)-2-AZABICYCLO[2,2,1]HEPT-5-EN-3-ONE
• (1R,4S)-3-Azabicyclo[2.2.1]hept-5-en-2-one
• (1S,4R)-(+)-2-azabicyclo[2.2.1]hept-5-en-3-one
• (1S,4R)-2-azabicyclo[2,2,1]hept-5-en-3-one
• (1S,4R)-2-Aza-bicyclo[2.2.1]hept-5-en-3-one
• (1S,4R)-2-Azabicyclo[2.2.1]hept-5-en-3-one
• 2-Azabicyclo[2.2.1]hept-5-en-3-one,(1S)-
• (+)-2-Azabicyclo[2.2.1]hept-5-en-3-one
• (+)-VINCE'S LACTAM
• 2-Azabicyclo[2.2.1]hept-5-en-3-one,(1S,4R)-
• (1S)-(+)-2-Azabicyclo[2.2.1]hept-5-en-3-one >=98%
• (+)-2-AZABICYCLO[2.2.1]HEPT-5-EN-3-ONE 98% 95+% E.E.
• (1S)-(+)-2-AZABICYCLO(2.2.1)HEPT-5-EN-3- ONE, 98+% (99% EE/HPLC)
• (1S, 4R)-2-Azabicyclo[2.2.1]hept-5-en-3-one
• vince lactam
• (1S,4R)-3-Oxo-2-azabicyclo[2.2.1]hept-5-ene
• A806169
• 130931-83-8
• (1S,4R)-2-Aza-bicyclo[2.2.1]hept-5-en-3-one;(1S,4R)-2-Azabicyclo[2.2.1]hept-5-en-3-one
• W-205333
• Q6619630
• (1S)-(+)-2-Azabicyclo[2.2.1]hept-5-en-3-one, >=98%
• MFCD00211275
• 2-Azabicyclo[2.2.1]hept-5-en-3-one, 98%
• 66Y
• AKOS015924575
• J-650393
• AS-39359
• DTXSID401336090
• 2-Azabicyclo[2.2.1]hept-5-en-3-one, (1S,4R)-
• BCP07500
• (+)-Vince lactam
• CS-W001398
• SCHEMBL1192745
• DDUFYKNOXPZZIW-CRCLSJGQSA-N
• rac 2-Azabicyclo[2.2.1]hept-5-en-3-one
• DB-003126
• (1S,4R)-2-Aza-bicyclo[2,2,1]hept-5-en-3-one
• (1S,4R)-2-azabicyclo[2.2.1]hept-5-en-3-one

• MDL： MFCD00211275
• Inchi： 1S/C6H7NO/c8-6-4-1-2-5(3-4)7-6/h1-2,4-5H,3H2,(H,7,8)/t4-,5+/m0/s1
• InChI Key： DDUFYKNOXPZZIW-CRCLSJGQSA-N
• SMILES： O=C1[C@H]2C=C[C@H](C2)N1

Computed Properties

• Exact Mass: 109.053
• Monoisotopic Mass: 109.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: Not available
• Density: 1.199
• Melting Point: 94-97 °C (lit.)
• Boiling Point: 319.302°C at 760 mmHg
• Flash Point: 167.131°C
• Refractive Index: 1.546
• PSA: 29.10000
• LogP: 0.38970
• Solubility: Not available
• Optical Activity: [α]20/D +565°, c = 1 in chloroform

(1S,4R)-2-azabicyclo[2.2.1]hept-5-en-3-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Additional information on (1S,4R)-2-azabicyclo[2.2.1]hept-5-en-3-one

Professional Introduction to (1S,4R)-2-azabicyclo[2.2.1]hept-5-en-3-one (CAS No. 130931-83-8)

The compound (1S,4R)-2-azabicyclo[2.2.1]hept-5-en-3-one, identified by its CAS number 130931-83-8, represents a significant molecule in the field of chemical biology and pharmaceutical research. This bicyclic structure, featuring a nitrogen atom integrated into a seven-membered ring system, has garnered considerable attention due to its unique stereochemistry and potential biological activities. The precise configuration of the stereocenters, specifically the (1S,4R) arrangement, plays a crucial role in determining its interaction with biological targets and its overall pharmacological profile.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in drug discovery, with bicyclic structures often exhibiting enhanced binding affinity and selectivity. The< strong> (1S,4R)-2-azabicyclo[2.2.1]hept-5-en-3-one molecule is no exception, and its scaffold has been investigated for various therapeutic applications. The presence of a nitrogen-containing ring not only contributes to its structural complexity but also opens up possibilities for diverse functionalization, making it a versatile platform for medicinal chemists.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Studies have suggested that the< strong> (1S,4R)-2-azabicyclo[2.2.1]hept-5-en-3-one scaffold can interact with specific enzymes by fitting into their active sites in a manner that is highly dependent on its stereochemical arrangement. The< strong>(1S,4R) configuration appears to be particularly important for achieving optimal binding interactions, which has implications for the design of enzyme inhibitors or modulators.

Furthermore, the< strong> (1S,4R)-2-azabicyclo[2.2.1]hept-5-en-3-one molecule has been explored in the context of its pharmacokinetic properties. The seven-membered bicyclic core contributes to a favorable balance between lipophilicity and solubility, which is critical for drug absorption, distribution, metabolism, and excretion (ADME). These properties make it an attractive candidate for further development into a lead compound or intermediate in the synthesis of more complex molecules.

Recent advancements in computational chemistry have also shed light on the potential of< strong> (1S,4R)-2-azabicyclo[2.2.1]hept-5-en-3-one. Molecular docking studies have been conducted to predict how this compound might interact with various biological targets, including proteins and nucleic acids. These simulations have provided valuable insights into the binding modes and affinity of< strong> (1S,4R)-2-azabicyclo[2.2.1]hept-5-en-3-one, guiding experimental efforts and helping to prioritize compounds for further investigation.

In addition to its enzyme-targeting potential, the< strong> (1S,4R)-2-azabicyclo[2.2.1]hept-5-en-3-one scaffold has been investigated for its ability to modulate signaling pathways involved in inflammation and pain perception. Preclinical studies have indicated that derivatives of this compound may exhibit anti-inflammatory properties by interacting with key mediators of the inflammatory response. This has sparked interest in exploring its therapeutic potential for conditions such as arthritis or neuropathic pain.

The synthesis of< strong> (1S,4R)-2-azabicyclo[2.2.1]hept-5-en-3-one presents unique challenges due to its complex three-dimensional structure and the need to maintain the correct stereochemistry throughout the synthetic sequence. However, advances in synthetic methodology have made it increasingly feasible to access such molecules in high purity and enantiomeric excess. Techniques such as asymmetric catalysis and chiral resolution have been particularly valuable in achieving the desired stereoisomer.

Given its promising biological profile and synthetic accessibility,< strong> (1S,4R)-2-azabicyclo[2.2.1]hept-5-en-3-one represents an exciting opportunity for further research and development in pharmaceuticals. Ongoing studies are aimed at identifying new derivatives with improved pharmacological properties and evaluating their potential as lead compounds for novel therapeutics.